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Compound of Interest

Compound Name: (1-Ethynylcyclopropyl)methanol

Cat. No.: B1529724

Introduction

(1-Ethynylcyclopropyl)methanol is a valuable building block in contemporary drug discovery
and development.[1] Its unique structural motif, combining a strained cyclopropane ring with a
reactive terminal alkyne and a primary alcohol, offers medicinal chemists a versatile scaffold for
synthesizing complex molecular architectures. However, these same features necessitate a
thorough understanding and implementation of stringent safety protocols. This guide provides a
comprehensive overview of the hazards associated with (1-Ethynylcyclopropyl)methanol and
details the essential precautions for its safe handling, storage, and disposal, tailored for
researchers and professionals in the pharmaceutical sciences.

Section 1: Hazard Identification and Risk
Assessment

A proactive approach to safety begins with a comprehensive understanding of the potential
hazards. The chemical structure of (1-Ethynylcyclopropyl)methanol inherently presents a
combination of risks associated with its constituent functional groups: the cyclopropane ring,
the ethynyl group, and the primary alcohol.

Physicochemical Properties

A summary of the key physicochemical properties of (1-Ethynylcyclopropyl)methanol is
presented below.
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Property Value Source
CAS Number 871476-77-6 [1]
Molecular Formula C6H80 [1]
Molecular Weight 96.13 g/mol [1]
Appearance Colorless liquid [2]
Storage Temperature 0-8 °C [2]

Analysis of Structural Hazards

Cyclopropane Ring: The three-membered ring is characterized by significant ring strain due
to its 60° C-C-C bond angles, a substantial deviation from the ideal 109.5° for sp3 hybridized
carbons.[3][4] This strain makes the ring susceptible to cleavage under various conditions,
including strong acids, electrophilic addition, and catalytic hydrogenation, which can lead to
uncontrolled reactions.[3][5]

Ethynyl (Acetylene) Group: Terminal alkynes can be hazardous. Acetylene itself is highly
flammable and can form explosive mixtures with air.[6] More critically, terminal acetylenes
can form explosive metal acetylides with certain metals, such as copper, silver, and mercury.
[6] While (1-Ethynylcyclopropyl)methanol is not acetylene gas, the reactivity of the
terminal C-H bond warrants extreme caution.

Methanol Moiety: Although part of a larger molecule, the primary alcohol group suggests that
this compound is likely flammable and toxic, similar to other low-molecular-weight alcohols
like methanol.[7][8] Methanol is toxic if swallowed, in contact with skin, or if inhaled, and can
cause damage to organs.[9][10][11]

Risk Assessment Workflow

A systematic risk assessment is paramount before commencing any experimental work with (1-

Ethynylcyclopropyl)methanol. The following diagram illustrates a logical workflow for this

process.
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Caption: Risk assessment and mitigation cycle for handling (1-Ethynylcyclopropyl)methanol.

Section 2: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is critical to mitigate the identified
risks. These protocols are designed to prevent accidental release, exposure, and unintended
reactions.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (1-Ethynylcyclopropyl)methanol.:

» Eye Protection: Chemical splash goggles meeting ANSI/ISEA Z87.1 D3 standard are
required at all times.[7]

e Hand Protection: Chemically resistant gloves, such as butyl rubber or nitrile, should be worn.
[11] Always inspect gloves for integrity before use and wash hands thoroughly after removal.
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» Body Protection: A flame-resistant laboratory coat is essential. For larger quantities or
procedures with a higher risk of splashing, a chemical-resistant apron should be worn over
the lab coat.

o Respiratory Protection: All handling of (1-Ethynylcyclopropyl)methanol should be
performed in a certified chemical fume hood to avoid inhalation of vapors.[7]

Engineering Controls

o Chemical Fume Hood: All manipulations, including weighing, transferring, and reactions,
must be conducted in a properly functioning chemical fume hood to minimize inhalation
exposure and contain any potential spills or fires.[7]

» Ventilation: The laboratory should be well-ventilated to prevent the accumulation of
flammable vapors.[12]

 Inert Atmosphere: For reactions sensitive to air or moisture, or where the risk of peroxide
formation exists (a concern with many unsaturated compounds), working under an inert
atmosphere (e.g., nitrogen or argon) is a necessary precaution.

Storage Requirements

» (1-Ethynylcyclopropyl)methanol should be stored in a cool, dry, and well-ventilated area,
away from sources of heat, sparks, and open flames.[2][13]

e ltis crucial to store this compound away from incompatible materials, especially strong
oxidizing agents, strong acids, and metals known to form explosive acetylides (e.g., copper,
silver, mercury).[6]

e The storage container should be tightly sealed and clearly labeled with the chemical name
and all relevant hazard warnings.

o Refrigerated storage at 0-8 °C is recommended to maintain stability.[2]

Safe Handling Workflow

The following diagram outlines the standard operating procedure for safely handling (1-
Ethynylcyclopropyl)methanol from receipt to use.
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Caption: Workflow for the safe handling of (1-Ethynylcyclopropyl)methanol.

Section 3: Spill and Emergency Procedures

Preparedness for accidental spills or exposures is a critical component of laboratory safety.

Spill Management

In the event of a spill:
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o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the
spill is large or in a poorly ventilated space.

» Control Ignition Sources: Eliminate all nearby sources of ignition.[10]
e Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain and Absorb: For small spills, use an inert absorbent material (e.g., vermiculite, sand,
or commercial sorbent pads). Do not use combustible materials like paper towels to absorb
the bulk of the spill.

e Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and
place it in a sealed, labeled container for hazardous waste disposal.[14]

o Decontaminate: Clean the spill area with soap and water.

First Aid Measures

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes.[9]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[9]

Emergency Response Decision Tree

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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